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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet einen detaillierten Überblick über die Löslichkeit von

Polyvinylbutyral (PVB) in verschiedenen organischen Lösungsmitteln. Das Verständnis der

Löslichkeitseigenschaften von PVB ist für eine Vielzahl von Anwendungen entscheidend, von

der Formulierung von Lacken und Klebstoffen bis hin zur Entwicklung von

Wirkstoffabgabesystemen.

Einleitung
Polyvinylbutyral ist ein thermoplastisches Harz, das durch die Reaktion von Polyvinylalkohol

mit Butyraldehyd hergestellt wird.[1][2] Die resultierende Polymerstruktur enthält Butyral-,

Acetyl- und Hydroxylgruppen. Das Verhältnis dieser funktionellen Gruppen, insbesondere der

Acetalisierungsgrad, bestimmt maßgeblich die physikalischen und chemischen Eigenschaften

des Polymers, einschließlich seiner Löslichkeit.[1][3] PVB ist bekannt für seine hervorragende

Haftung, Zähigkeit und filmbildenden Eigenschaften.[1][4]

Faktoren, die die Löslichkeit von PVB beeinflussen
Die Löslichkeit von PVB wird von mehreren Faktoren beeinflusst:

Acetalisierungsgrad: Dies ist der wichtigste Faktor.[1][3] Ein hoher Acetalisierungsgrad führt

zu einer besseren Löslichkeit in unpolaren Lösungsmitteln, während ein niedriger
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Acetalisierungsgrad (und damit ein höherer Anteil an freien Hydroxylgruppen) die Löslichkeit

in polaren Lösungsmitteln wie Alkoholen begünstigt.[1][2]

Molekulargewicht: PVB-Typen mit niedrigerem Molekulargewicht weisen tendenziell eine

höhere Löslichkeit und eine niedrigere Viskosität in Lösung auf.[3]

Lösungsmitteltyp: PVB ist in einer Vielzahl von organischen Lösungsmitteln löslich, darunter

Alkohole, Ketone und Ester.[5] In aromatischen Kohlenwasserstoffen ist es oft nur teilweise

löslich und in aliphatischen Kohlenwasserstoffen unlöslich.[5]

Lösungsmittelgemische: Die Verwendung von Lösungsmittelgemischen, wie z. B. Ethanol

und Toluol, kann die Viskosität der Lösung senken.[3][5]

Temperatur: Eine Erhöhung der Temperatur kann die Lösungsgeschwindigkeit erhöhen.[3]

Wassergehalt: Ein geringer Wassergehalt (bis zu 10 %) in alkoholischen Lösungen kann die

Viskosität beeinflussen.[3] Ein Wassergehalt von 2 bis 3 Gew.-% kann die

Wasserstoffbrückenbindungsstärke von Alkohollösungsmitteln erhöhen und die Löslichkeit

von PVB unterstützen.[5]

Quantitative Löslichkeitsdaten
Die Löslichkeit von PVB in verschiedenen organischen Lösungsmitteln ist in der folgenden

Tabelle zusammengefasst. Die Daten sind qualitativer Natur, da exakte quantitative Werte stark

vom spezifischen PVB-Typ (Acetalisierungsgrad, Molekulargewicht) und den

Umgebungsbedingungen abhängen.
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Lösungsmittelklass
e

Lösungsmittelbeis
piel

Löslichkeit von
PVB

Anmerkungen

Alkohole

Methanol, Ethanol, n-

Propanol,

Isopropanol, n-

Butanol

Löslich

Methanol kann bei

hohem

Acetalisierungsgrad

weniger wirksam sein.

[4][5]

Ketone

Aceton,

Methylethylketon

(MEK)

Löslich bis teilweise

löslich

Die Löslichkeit nimmt

mit steigendem

Acetalisierungsgrad

zu.[5][6]

Ester Ethylacetat
Löslich bis teilweise

löslich

Die Löslichkeit nimmt

mit steigendem

Acetalisierungsgrad

zu.[5][6]

Glykolether Cellosolve Löslich [5]

Aromatische

Kohlenwasserstoffe
Toluol, Xylol Teilweise löslich

Wird oft in

Mischungen mit

Alkoholen verwendet.

[3][5]

Aliphatische

Kohlenwasserstoffe
Hexan, Heptan Unlöslich [5]

Wasser Unlöslich

PVB mit sehr

niedrigem

Acetalisierungsgrad

kann wasserlöslich

sein.[1][2][3]

Experimentelle Protokolle zur Bestimmung der
Löslichkeit
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Zur Bestimmung der Löslichkeit und der Löslichkeitsparameter von PVB werden verschiedene

Methoden eingesetzt.

Turbidimetrische Titration
Bei dieser Methode wird ein Nichtlösungsmittel langsam zu einer Polymerlösung gegeben, bis

eine Trübung auftritt. Der Punkt, an dem die Trübung einsetzt, liefert Informationen über die

Löslichkeit des Polymers. Diese Methode wird zur Bestimmung der Hansen-

Löslichkeitsparameter verwendet.[7][8]

Methodik:

Herstellung einer verdünnten PVB-Lösung in einem guten Lösungsmittel.

Titration dieser Lösung mit einem Nichtlösungsmittel unter konstantem Rühren.

Kontinuierliche Messung der Trübung der Lösung mit einem Turbidimeter oder

Spektrophotometer.

Der Punkt, an dem eine signifikante Zunahme der Trübung beobachtet wird, ist der Endpunkt

der Titration.

Die für die Ausfällung des Polymers erforderliche Menge an Nichtlösungsmittel wird

aufgezeichnet.

Die Hansen-Löslichkeitsparameter können dann aus den Daten mehrerer Titrationen mit

verschiedenen Nichtlösungsmitteln berechnet werden.

Messung der intrinsischen Viskosität
Die intrinsische Viskosität einer Polymerlösung steht in Beziehung zur Wechselwirkung

zwischen Polymer und Lösungsmittel. Eine höhere intrinsische Viskosität deutet auf eine

stärkere Polymer-Lösungsmittel-Wechselwirkung und damit auf eine bessere Löslichkeit hin.[8]

Methodik:

Herstellung einer Reihe von PVB-Lösungen unterschiedlicher Konzentration in dem zu

untersuchenden Lösungsmittel.
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Messung der Viskosität jeder Lösung bei einer konstanten Temperatur mit einem

Viskosimeter (z. B. Ubbelohde-Viskosimeter).

Berechnung der relativen und spezifischen Viskosität für jede Konzentration.

Extrapolation der reduzierten Viskosität (spezifische Viskosität/Konzentration) auf eine

Konzentration von Null, um die intrinsische Viskosität zu erhalten.

Ein Vergleich der intrinsischen Viskositätswerte in verschiedenen Lösungsmitteln gibt

Aufschluss über die relative Löslichkeit.

Dynamische Dampfsorptionsanalyse (DVS)
Diese Methode misst die Menge an Lösungsmitteldampf, die von einer Polymerprobe bei einer

bestimmten Temperatur und einem bestimmten Dampfdruck absorbiert wird. Sie ist besonders

nützlich für die Untersuchung der Wechselwirkung von PVB mit Wasserdampf.[9][10]

Methodik:

Eine PVB-Probe wird in einer DVS-Apparatur platziert.

Die Probe wird einem kontrollierten Fluss von Lösungsmitteldampf (oft in einem Trägergas

wie Stickstoff) ausgesetzt.

Die Massenänderung der Probe aufgrund der Sorption des Lösungsmittels wird über die Zeit

gemessen.

Die relative Luftfeuchtigkeit oder der Dampfdruck wird schrittweise erhöht, und die

Gleichgewichtssorptionsmasse wird bei jedem Schritt bestimmt.

Die resultierende Sorptionsisotherme liefert quantitative Informationen über die Löslichkeit

des Dampfes im Polymer.

Visualisierungen
Logische Beziehung: Einfluss des
Acetalisierungsgrades auf die Löslichkeit
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Abb. 1: Einfluss des Acetalisierungsgrades auf die Löslichkeit von PVB
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Abb. 1: Einfluss des Acetalisierungsgrades auf die Löslichkeit von PVB.

Experimenteller Arbeitsablauf: Bestimmung der
Löslichkeit
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Abb. 2: Allgemeiner Arbeitsablauf zur Bestimmung der Polymerlöslichkeit
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Abb. 2: Allgemeiner Arbeitsablauf zur Bestimmung der Polymerlöslichkeit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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